Cas no 51366-52-0 (2,3,4-trimethylquinoline)

2,3,4-trimethylquinoline structure

Product Name:2,3,4-trimethylquinoline

CAS No:51366-52-0

Molecular Formula:C_₁₂H_₁₃N

Molecular Weight:171.238322973251

CID:935227

PubChem ID:17096

2,3,4-trimethylquinoline Properties

Names and Identifiers

- 2,3,4-trimethylquinoline
- Quinoline, 2,3,4-trimethyl-
- F2124-0969
- 2437-72-1
- VBCFHWSPNHEYGE-UHFFFAOYSA-N
- Q27268304
- AKOS006372936
- 51366-52-0
- Quinoline, trimethyl-
- 7HLP41FH32
- UNII-7HLP41FH32
- InChI=1/C12H13N/c1-8-9(2)11-6-4-5-7-12(11)13-10(8)3/h4-7H,1-3H
- TRIMETHYLQUINOLINE
- DTXSID10947230
- SCHEMBL231530
- InChIKey： VBCFHWSPNHEYGE-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H13N/c1-8-9(2)11-6-4-5-7-12(11)13-10(8)3/h4-7H,1-3H3
- SMILES： CC1=C(C2=CC=CC=C2N=C1C)C

Computed Properties

Exact Mass: 171.104799419g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 171.104799419g/mol
Heavy Atom Count: 13
Complexity: 178
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 12.9Å²

2,3,4-trimethylquinoline Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	B101918-5mg	2,3,4-trimethylquinoline	51366-52-0		5mg	$ 50.00	2022-06-07

2,3,4-trimethylquinoline Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1924 126 i481
2. 579. Reactions of 2,2-dialkyl-1,2-dihydroquinolines. Part I. Preparation of 2-guanidinoquinoquinolines

J. P. Brown J. Chem. Soc. 1964 3012
3. Reactions of 2,2-dialkyl-1,2-dihydroquinolines. Part V. The dimer of 1,2-dihydro-2,2,4-trimethylquinoline

J. P. Brown,B. K. Tidd J. Chem. Soc. C 1968 1075
4. Organic chemistry

J. Chem. Soc. Abstr. 1888 54 436
5. 597. Reactions of 2,2-dialkyl-1,2-dihydroquinolines. Part II. Bromo-derivatives of 1,2-dihydro-2,2,4-trimethylquinoline

J. P. Brown,L. M. Jackman J. Chem. Soc. 1964 3132
6. Reactions of 2,2-dialkyl-1,2-dihydroquinolines. Part IV. 4,5-Dihydro-4,4-dimethyl-1H-1,2-dithiolo[3,4-c]quinoline-1-thiones

J. P. Brown J. Chem. Soc. C 1968 1074
7. Reactions of 2,2-dialkyl-1,2-dihydroquinolines. Part VI. Further bromination studies

J. P. Brown,O. Meth-Cohn J. Chem. Soc. C 1971 3631
8. Activation of DMSO(-d6) via heterogeneous photo-Fenton-like process with in situ production of hydroxyl radicals for the C–H (trideutero)methylation of (iso)quinoliniums

Palani Natarajan,Aleyna Basak,Onder Metin Green Chem. 2023 25 3187
9. 147. New syntheses of heterocyclic compounds. Part I. 2 : 3-Dialkylquinolines

Vladimir A. Petrow J. Chem. Soc. 1942 693
10. The reaction of ethoxyquin (6-ethoxy-1,2-dihydro-2,2,4-trimethylquinoline) with nitrous acid

Raymond Bonnett,Antonius A. Charalambides,Michael B. Hursthouse,K. M. Abdul Malik,Popi Nicolaidou,George M. Sheldrick J. Chem. Soc. Perkin Trans. 1 1979 488